Cas no 699010-06-5 ( )

  structure
  structure
Product Name: 
CAS No:699010-06-5
MF:C10H9FN2O
MW:192.189665555954
CID:974375
PubChem ID:58757352
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • BUTTPARK 25\07-09
    • SY338447
    • SCHEMBL5394842
    • 3-(4-Fluorophenyl)-1-methyl-1H-pyrazol-5-ol
    • SCHEMBL17290616
    • 699010-06-5
    •  
    • Inchi: 1S/C10H9FN2O/c1-13-10(14)6-9(12-13)7-2-4-8(11)5-3-7/h2-6,12H,1H3
    • InChI Key: SVOAGERSGSJBRC-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1=CC(N(C)N1)=O

Computed Properties

  • Exact Mass: 192.06989108g/mol
  • Monoisotopic Mass: 192.06989108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.3Ų
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